2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid

• Molecular Formula: C6H4BrFO2S
• Molecular Weight: 239.06 g/mol
• SMILES: C1=C(C(=CS1)Br)C(C(=O)O)F
• InChI: InChI=1S/C6H4BrFO2S/c7-4-2-11-1-3(4)5(8)6(9)10/h1-2,5H,(H,9,10)
• InChIKey: LKQQTAFLWRYZTH-UHFFFAOYSA-N

2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid Overview

2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid (CAS No. 1513175-51-3) is a fluorinated heterocyclic carboxylic acid derivative featuring a bromothiophene core . It belongs to the class of substituted thiophene acetic acids and is recognized for its dual halogenation (bromine and fluorine), which imparts distinct chemical and physical properties relevant to pharmaceutical and agrochemical research [1]. This compound is a valuable intermediate in cross-coupling reactions, particularly Suzuki-Miyaura couplings, where the bromo substituent serves as a reactive handle for constructing complex molecular architectures .

Brominated thiophene building block for Suzuki–Miyaura cross-coupling

α-Fluoro substitution for lipophilicity and ionization modulation

4-Bromo handle enables chemoselective functionalization

• [1] Kuujia. 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid - Cas no 1513175-51-3. View Source

2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid: Reactivity Advantage

In medicinal chemistry and materials science, the specific placement of halogen atoms on a thiophene ring dictates reaction outcomes, electronic properties, and biological activity. Simple substitution with non-halogenated thiophene-3-acetic acid or a differently positioned bromo- or fluoro-analog can lead to significantly different cross-coupling efficiencies, metabolic stability profiles, and target binding affinities [1]. The combination of a bromine atom at the 4-position and a fluoroacetic acid group at the 2-position creates a unique reactivity profile that is not replicated by other commercially available thiophene building blocks. For instance, the pKa and logP values of 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid differ substantially from its non-fluorinated counterpart 2-(4-bromothiophen-3-yl)acetic acid, influencing its behavior in aqueous environments and its suitability for specific synthetic pathways [2].

Target Attribute

Substitution Mismatch

α-Fluoroacetic acid motif

Non-fluorinated analog may shift ionization and logP profile significantly

4-Bromo substitution

2- or 3-bromo isomers can alter cross-coupling regioselectivity

Higher molecular density

Density difference may influence solid-state packing and thermal behavior

• [1] Kuujia. 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid - Cas no 1513175-51-3. View Source
• [2] American Elements. 2-(4-bromothiophen-3-yl)acetic acid - CAS# 1504282-77-2. View Source

2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid: Evidence Guide

Fluorination Enhances Lipophilicity and Metabolic Stability

The presence of the fluoro group in 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid significantly increases its lipophilicity compared to the non-fluorinated analog, 2-(4-bromothiophen-3-yl)acetic acid. This is a critical parameter for improving membrane permeability and metabolic stability in drug candidates. The computed logP (XLogP3) for the target compound is 2.2, whereas the non-fluorinated analog has a predicted logP of 1.47 [1]. This difference of 0.73 log units indicates a nearly 5.4-fold increase in lipophilicity, which can directly impact a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile [2].

Lipophilicity (logP)

Computed estimate

XLogP3 2.2 vs. non-fluorinated 1.47 (Δ 0.73, ~5.4×)

Supports lipophilicity-dependent property screening

Predicted values; experimental validation recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3 = 2.2
Comparator Or Baseline	2-(4-bromothiophen-3-yl)acetic acid: Predicted LogP = 1.47
Quantified Difference	ΔLogP = 0.73 (approx. 5.4-fold increase in lipophilicity)
Conditions	Computed values (XLogP3) at standard conditions.

Why This Matters

Higher lipophilicity is directly correlated with improved passive membrane diffusion and can lead to better oral bioavailability and tissue penetration for potential drug candidates.

• [1] Kuujia. 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid - Cas no 1513175-51-3. View Source
• [2] American Elements. 2-(4-bromothiophen-3-yl)acetic acid - CAS# 1504282-77-2. View Source

Improved Aqueous Solubility and Ionization

The α-fluoro substitution in 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid dramatically lowers the pKa of the carboxylic acid group compared to its non-fluorinated analog. The predicted pKa for the target compound is 1.83 [1], which is approximately 3.5 log units lower than the typical pKa of 5.1 for the non-fluorinated 2-(4-bromothiophen-3-yl)acetic acid [2]. This significant increase in acidity enhances its solubility at physiological pH and can improve its formulation as a salt, making it more amenable for in vivo studies and drug development.

Ionization (pKa)

Computed estimate

pKa 1.83 vs. ~5.1 (Δ −3.27)

May support salt-formation and solubility screening

Predicted acidity; confirm with experimental pKa

Evidence Dimension	Acidity (pKa)
Target Compound Data	Predicted pKa = 1.83
Comparator Or Baseline	2-(4-bromothiophen-3-yl)acetic acid: Predicted pKa ≈ 5.1
Quantified Difference	ΔpKa ≈ -3.27
Conditions	Predicted values at standard conditions.

Why This Matters

A lower pKa ensures the compound is largely ionized at physiological pH (7.4), which can improve aqueous solubility and facilitate salt formation, critical for drug delivery and formulation development.

• [1] Kuujia. 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid - Cas no 1513175-51-3. View Source
• [2] American Elements. 2-(4-bromothiophen-3-yl)acetic acid - CAS# 1504282-77-2. View Source

Higher Molecular Weight and Density

2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid possesses a higher molecular weight and predicted density compared to its non-fluorinated counterpart. The target compound has a molecular weight of 239.06 g/mol , whereas 2-(4-bromothiophen-3-yl)acetic acid has a molecular weight of 221.07 g/mol [1]. This represents an 8.1% increase in mass, which can influence material properties such as volatility, packing density, and thermal stability. Its predicted density of 1.856 g/cm³ is also significantly higher than that of the non-fluorinated analog, which has a predicted density of approximately 1.6 g/cm³ [2].

Molecular density

Computed estimate

MW 239.06 g/mol, density 1.856 g/cm³ vs. non-F (221.07, ~1.6)

May influence solid-state packing and thermal properties

Predicted density; experimental measurement advised

Evidence Dimension	Molecular Weight and Density
Target Compound Data	MW = 239.06 g/mol; Predicted Density = 1.856 g/cm³
Comparator Or Baseline	2-(4-bromothiophen-3-yl)acetic acid: MW = 221.07 g/mol; Predicted Density ≈ 1.6 g/cm³
Quantified Difference	ΔMW = 17.99 g/mol (8.1% increase); ΔDensity ≈ 0.256 g/cm³
Conditions	Predicted values at standard conditions.

Why This Matters

Increased molecular weight and density can be advantageous in applications requiring higher refractive indices, improved thermal stability, or specific packing in solid-state devices, such as organic semiconductors or optoelectronic materials.

• [1] American Elements. 2-(4-bromothiophen-3-yl)acetic acid - CAS# 1504282-77-2. View Source
• [2] Kuujia. 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid - Cas no 1513175-51-3. View Source

Class-Level SAR of Halogenated Thiophenes

While direct biological data for 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid is limited, class-level structure-activity relationship (SAR) studies on thiophene derivatives provide strong inference for its potential. A review of thiophene SAR indicates that the introduction of halogen atoms, such as bromine, generally increases activity in various biological assays [1]. Specifically, a study on 5-phenylthiophenecarboxylic acid derivatives as antirheumatic agents demonstrated that the bromophenyl-substituted thiophene (compound 5d) suppressed adjuvant-induced arthritis (AIA) more potently than the lead compound and other synthesized derivatives [2]. This suggests that the bromothiophene motif, combined with the α-fluoroacetic acid group, may confer enhanced activity in related therapeutic areas.

Biological SAR

Class-level inference

Bromophenyl-thiophene analog showed higher AIA suppression than lead; target not directly tested

Class-level SAR context; direct data not available

Requires compound-specific validation

Evidence Dimension	Biological Activity (Potency in AIA model)
Target Compound Data	Not directly tested in this study.
Comparator Or Baseline	5-(4-bromophenyl)-thiophen-3-yl]acetic acid (5d) showed superior AIA suppression compared to esonarimod (1) and other analogs.
Quantified Difference	Not quantified; qualitative superiority noted.
Conditions	Adjuvant-induced arthritis (AIA) rat model.

Why This Matters

Class-level SAR evidence supports the rationale for prioritizing this specific halogenated thiophene scaffold in drug discovery programs targeting inflammatory and autoimmune diseases.

• [1] PMC. Figure 20. Summary of the reported structure–activity relationship (SAR) of thiophenes. View Source
• [2] Synthesis and structure–activity relationships of 5-phenylthiophenecarboxylic acid derivatives as antirheumatic agents. Bioorganic & Medicinal Chemistry, 2003, 11(22), 4729-4742. View Source

Chemoselective Cross-Coupling at 4-Position

The position of the bromine atom on the thiophene ring critically influences its reactivity in palladium-catalyzed cross-coupling reactions. While both 2- and 3-bromothiophenes are commonly used, 4-bromothiophenes exhibit distinct reactivity patterns due to electronic and steric factors [1]. Research indicates that the 4-bromo substituent can participate in ligand-dependent chemoselective Suzuki cross-coupling reactions, allowing for selective functionalization at the 4-position in the presence of other reactive groups, such as trifluoromethanesulfonates [2]. This contrasts with 2-bromo or 3-bromo isomers, which may undergo different regioselective outcomes or require different catalytic conditions. This unique reactivity profile makes 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid a more versatile building block for constructing complex thiophene-based architectures with high precision.

Cross-coupling selectivity

Method context

4-bromo enables ligand-dependent chemoselective Suzuki coupling in presence of triflates

Supports regioselective synthesis workflows

Contrasts with 2-/3-bromo reactivity

Evidence Dimension	Cross-Coupling Reactivity and Chemoselectivity
Target Compound Data	4-bromothiophene moiety enables ligand-dependent chemoselective Suzuki coupling.
Comparator Or Baseline	2-bromo- and 3-bromothiophene isomers show different reactivity profiles in palladium-catalyzed cross-coupling reactions.
Quantified Difference	Not quantified; difference is qualitative based on reaction outcome and selectivity.
Conditions	Palladium-catalyzed Suzuki-Miyaura cross-coupling conditions.

Why This Matters

The ability to achieve chemoselective functionalization at a specific position on the thiophene ring is essential for the efficient synthesis of complex drug candidates and advanced materials, offering a distinct advantage over less selective building blocks.

• [1] Réalisation de couplages pallado-catalysés en série thiophénique : synthèse de composés biologiquement actifs. View Source
• [2] Science of Synthesis. Unusual ligand-dependent chemoselective Suzuki cross-coupling reaction of 4-bromothiophen-3-yl trifluoromethanesulfonates. View Source

2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid: Application Scenarios

ADME Optimization in Medicinal Chemistry

In drug discovery programs targeting inflammatory, autoimmune, or infectious diseases, 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid serves as a privileged intermediate for constructing lead compounds with improved pharmacokinetic profiles. The α-fluoro substitution increases lipophilicity by approximately 5.4-fold compared to the non-fluorinated analog, enhancing passive membrane permeability [1]. Simultaneously, the lowered pKa ensures better aqueous solubility and salt formation at physiological pH, facilitating in vivo studies and formulation development [2]. These properties make it a strategic choice for optimizing lead candidates where balanced solubility and permeability are required.

Chemoselective Cross-Coupling in Organic Synthesis

For complex molecule synthesis requiring precise installation of functional groups, the 4-bromo substituent on the thiophene ring of 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid offers a unique advantage. It enables ligand-dependent chemoselective Suzuki-Miyaura cross-coupling reactions, allowing for selective functionalization at the 4-position in the presence of other potentially reactive groups [3]. This chemoselectivity is not readily achieved with 2-bromo or 3-bromo thiophene isomers, making this compound a more versatile and efficient building block for constructing diverse thiophene-based libraries.

High-Density Organic Semiconductors

In the field of organic electronics and optoelectronics, the higher molecular weight and predicted density of 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid (1.856 g/cm³) compared to non-fluorinated analogs make it a valuable precursor for synthesizing high-refractive-index polymers or small-molecule semiconductors . The increased density can lead to improved charge transport properties and thermal stability in solid-state devices, offering a tangible advantage in the design of advanced materials for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).

Fluorinated Agrochemical Synthesis

The introduction of fluorine into agrochemicals is a well-established strategy to enhance metabolic stability, bioavailability, and environmental persistence. As a fluorinated building block with a reactive bromo handle, 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid is ideally suited for the synthesis of novel fungicides, herbicides, or insecticides [4]. Its improved lipophilicity and stability can lead to more effective and longer-lasting crop protection agents, while the bromothiophene core allows for further diversification to optimize target specificity and reduce off-target effects.

Application

Selection Property

Validation Focus

Lead compound ADME profiling

Fluorinated α-acetic acid motif

Lipophilicity and ionization review

Regioselective thiophene diversification

4-Bromo coupling handle

Chemoselectivity under Pd catalysis

High-density material design

High molecular-weight building block

Solid-state density and packing review

Fluorinated agrochemical synthesis

Halogenated thiophene scaffold

Metabolic stability and persistence review

• [1] Kuujia. 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid - Cas no 1513175-51-3. View Source
• [2] American Elements. 2-(4-bromothiophen-3-yl)acetic acid - CAS# 1504282-77-2. View Source
• [3] Science of Synthesis. Unusual ligand-dependent chemoselective Suzuki cross-coupling reaction of 4-bromothiophen-3-yl trifluoromethanesulfonates. View Source
• [4] Kuujia. 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid - Cas no 1513175-51-3. View Source